Cas no 2191215-35-5 (N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide
• CAS No: 2191215-35-5
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5338572
• Update Time: 2025-07-15

N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-di(furan-2-yl)ethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide

• Inchi： 1S/C16H19NO4/c18-16(12-5-9-19-10-6-12)17-11-13(14-3-1-7-20-14)15-4-2-8-21-15/h1-4,7-8,12-13H,5-6,9-11H2,(H,17,18)
• InChI Key： ARAHRHTUOWTHJZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC(C2=CC=CO2)C2=CC=CO2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide

Introduction to N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide (CAS No. 2191215-35-5)

N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2191215-35-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research. The presence of multiple furan rings in its structure contributes to its distinct reactivity and functionality, making it a subject of extensive interest for synthetic chemists and biologists.

The molecular architecture of N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide incorporates an oxane ring, which is a six-membered heterocyclic ether. This feature enhances the compound's stability while allowing for versatile interactions with biological targets. The furan-based side chains further contribute to its solubility and binding affinity, which are critical factors in drug design. Recent studies have highlighted the compound's potential in modulating enzyme activity and interacting with specific protein receptors, making it a promising candidate for therapeutic intervention.

In the realm of pharmaceutical research, the synthesis and characterization of N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide have been areas of active investigation. The compound's ability to undergo selective modifications at various positions allows for the creation of derivatives with tailored pharmacological properties. For instance, researchers have explored its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing inflammation without significant side effects.

The role of furan-containing compounds in medicinal chemistry cannot be overstated. The electron-deficient nature of the furan ring facilitates hydrogen bonding and π-stacking interactions, which are essential for drug-receptor binding. N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide leverages these interactions to form stable complexes with biological targets, enhancing its pharmacological activity. Additionally, the oxane ring's rigidity provides structural stability, ensuring that the compound maintains its integrity under various physiological conditions.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have been employed to understand how N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide interacts with proteins and other biomolecules. These studies have revealed insights into its binding kinetics and thermodynamics, providing a foundation for rational drug design. The integration of computational methods with experimental data has accelerated the discovery process, leading to faster development of novel therapeutic agents.

The synthetic pathways for N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide have also been optimized to improve yield and purity. Transition metal-catalyzed reactions have played a crucial role in these developments, enabling efficient coupling of furan-based fragments. These methods not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The ability to produce this compound in scalable quantities is essential for both research and commercial applications.

In conclusion, N-[2,2-bis(furan-2-yl)ethyl]oxane-4-carboxamide (CAS No. 2191215-35-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.